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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenylacetonitrile

Cat. No.: B1362056 Get Quote

An In-depth Technical Guide to the Material Safety of 2-Chloro-4-fluorophenylacetonitrile

This document provides a comprehensive overview of the material safety data for 2-Chloro-4-
fluorophenylacetonitrile, tailored for researchers, scientists, and professionals in drug

development. It consolidates critical safety information, physical and chemical properties, and

handling protocols to ensure safe laboratory practices.

Chemical Identification
2-Chloro-4-fluorophenylacetonitrile is an organic compound used as an intermediate in

various organic synthesis processes, including the development of pharmaceuticals and

pesticides.[1] Accurate identification is crucial for safety and regulatory compliance.
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Identifier Value

CAS Number 75279-56-0[2][3][4][5]

Molecular Formula C8H5ClFN[2][4][5][6]

Molecular Weight 169.58 g/mol [2][4][6]

IUPAC Name 2-(2-chloro-4-fluorophenyl)acetonitrile[4][5]

Synonyms
2-chloro-4-fluorobenzyl cyanide, (2-Chloro-4-

fluorophenyl)acetonitrile[2][4]

InChI Key GSMCLMKFBYLWRP-UHFFFAOYSA-N[4][5]

UN Number 3276[2], 3439[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling, storage, and use in experimental settings.

Property Value

Appearance
White to cream or yellow-like crystals/powder[2]

[5]

Melting Point 67-69 °C[2][4]

Boiling Point 253.2 ± 25.0 °C (Predicted)[2]

Flash Point 112.3 °C[2] / 108 °C[7]

Density 1.3099 (estimate)[2]

Vapor Pressure 0.0112 mmHg at 25°C[2]

Solubility
Insoluble in water[7], soluble in organic solvents

like ethanol and acetone.[1]

Refractive Index 1.528[2]
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Hazard Identification and Classification
This chemical is classified as hazardous and toxic.[2][3] Exposure can lead to serious health

effects. The following table summarizes its hazard classifications.

Hazard Class Category

Acute Oral Toxicity Category 4[7]

Acute Dermal Toxicity Category 4[7]

Acute Inhalation Toxicity Category 4[7]

Skin Corrosion/Irritation Category 2[7]

Serious Eye Damage/Eye Irritation Category 2[7]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[7][8]

Hazard Statements:

H300: Fatal if swallowed.[3]

H311: Toxic in contact with skin.[3]

H331: Toxic if inhaled.[3]

H315: Causes skin irritation.[3][7]

H319: Causes serious eye irritation.[3][7]

R20/21/22: Harmful by inhalation, in contact with skin and if swallowed.[1][2]

R36/37/38: Irritating to eyes, respiratory system and skin.[1][2]

The diagram below illustrates the general hazard identification and initial response workflow.
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Hazard Identification

First Aid Response

2-Chloro-4-fluorophenylacetonitrile

Fatal if Swallowed Toxic on Skin Toxic if InhaledSkin Irritation Eye Irritation

Call POISON CENTER / doctor immediately.
Rinse mouth.

Wash with plenty of soap and water.
Take off contaminated clothing.

Remove victim to fresh air.
Keep at rest.

Rinse cautiously with water for several minutes.
Remove contact lenses.

Click to download full resolution via product page

Hazard Identification and First Aid Response Workflow.

Experimental and Safety Protocols
While specific toxicological experimental protocols are not detailed in the provided

documentation, established procedures for handling, first aid, and accidental release are critical

for laboratory safety.

First-Aid Measures Protocol
General Advice: If you feel unwell, seek medical advice and show the safety data sheet to

the doctor in attendance.

Ingestion: If swallowed, call a poison control center or doctor immediately.[7][8] Rinse mouth

with water.[8]

Inhalation: If inhaled, move the person into fresh air.[7][8] If breathing is difficult, give oxygen.

If not breathing, give artificial respiration and seek immediate medical attention.

Skin Contact: In case of skin contact, wash off immediately with plenty of soap and water for

at least 15 minutes.[7][8] Remove contaminated clothing and shoes.[7]

Eye Contact: In case of eye contact, rinse cautiously and thoroughly with plenty of water for

at least 15 minutes and consult a physician.[7][8] Remove contact lenses if present and easy

to do.[8]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition.[7] These can include carbon monoxide, carbon dioxide, nitrogen oxides

(NOx), and gaseous hydrogen fluoride (HF).[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Accidental Release Measures Protocol
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas and prevent contact with skin and eyes.[9][10] Use

personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[11]

Containment and Cleanup:

Soak up with inert absorbent material such as sand, silica gel, or universal binder.[7][9]

Collect the material into suitable, closed containers for disposal.[7][9]

After cleanup, wash the area and decontaminate all protective equipment.[10]

Handling and Storage
Proper handling and storage are essential to minimize exposure risk.

Handling
Use only in a well-ventilated area or under a chemical fume hood.[9]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][7]
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Avoid contact with skin, eyes, and clothing.[7][8] Do not breathe dust or vapors.[7][8]

Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in the work area.[7][9]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8][9]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7][8]

Store in the original container and check regularly for leaks.[9]

The following diagram outlines the recommended workflow for safe handling and storage.
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Safe Handling Protocol

Secure Storage Protocol

Disposal

Receive Chemical

Use in Well-Ventilated Area
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Avoid Contact and Inhalation

Wash Hands After Handling

Keep in Tightly Closed
Original Container

Store in Cool, Dry,
Well-Ventilated Area

Store Away from
Incompatible Materials

Dispose of Contents/Container to
Approved Waste Disposal Plant

End of Lifecycle

Click to download full resolution via product page

Recommended Workflow for Chemical Handling and Storage.

Exposure Controls and Personal Protection
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Engineering controls and personal protective equipment are necessary to protect laboratory

personnel.

Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash

stations and safety showers should be close to the workstation.[7][8]

Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7][8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[7][8]

Transport Information
UN Number: 3276 or 3439[2][4][9]

Proper Shipping Name: NITRILES, LIQUID, TOXIC, N.O.S. or TOXIC SOLID, ORGANIC,

N.O.S.[9]

Hazard Class: 6.1[2][9]

Packing Group: III[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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